Hydrogen bond directed crystal engineering of nickel complexes: the crystal structure of cis-bis(4-ethylthiosemicarbazide)nickel(II) terephthalate and the influence of metal geometry on supramolecular structure
CrystEngComm Pub Date: DOI: 10.1039/B000977F
Abstract
The single crystal X-ray structure of cis-bis(4-ethylthiosemicarbazide)nickel(II) terephthalate, 1, reveals that the cations and anions are linked into hydrogen-bonded chains via interactions between two hydrogen bond donors on the thiosemicarbazide ligands and two hydrogen bond acceptors on the terephthalate (DD:AA). In contrast to the structures of trans-bis(thiosemicarbazide)nickel(II) dicarboxylates, the DD motifs are derived from the amino NH bonds, and are comprised of one hydrogen bond donor from each ligand on the complex. Consequently, the supramolecular structure of 1 is different to those observed for trans-bis(thiosemicarbazide)nickel(II) dicarboxylates, and the cations and anions lie almost perpendicular to each other in the crystal structure
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